Cas no 2229073-17-8 ({1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine)

{1-(1H-1,2,4-Triazol-3-yl)methylcyclopropyl}methanamine is a heterocyclic amine derivative featuring a cyclopropylmethyl backbone linked to a 1,2,4-triazole moiety. This compound exhibits potential as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its unique structural framework, which combines the stability of a cyclopropane ring with the reactivity of a triazole group. Its bifunctional nature allows for further derivatization, enabling applications in drug discovery, particularly in the development of enzyme inhibitors or bioactive small molecules. The compound's rigid cyclopropyl spacer may enhance binding affinity in target interactions, while the triazole group offers opportunities for hydrogen bonding or coordination chemistry, making it a valuable scaffold for medicinal chemistry research.

{1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine structure

2229073-17-8 structure

Product Name:{1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine

CAS No:2229073-17-8

MF:C₇H₁₂N₄

MW:152.196980476379

CID:6005021

PubChem ID:165697987

Update Time:2025-08-05

{1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

- {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine
- 2229073-17-8
- EN300-1811868
- {1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanamine
- Inchi： 1S/C7H12N4/c8-4-7(1-2-7)3-6-9-5-10-11-6/h5H,1-4,8H2,(H,9,10,11)
- InChI Key： CMHMDPUPJSDHLL-UHFFFAOYSA-N
- SMILES： NCC1(CC2=NC=NN2)CC1

Computed Properties

Exact Mass: 152.106196400g/mol
Monoisotopic Mass: 152.106196400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 67.6Å²

{1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1811868-0.05g	{1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanamine	2229073-17-8	0.05g	$1200.0	2023-09-19
Enamine	EN300-1811868-0.1g	{1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanamine	2229073-17-8	0.1g	$1257.0	2023-09-19
Enamine	EN300-1811868-0.25g	{1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanamine	2229073-17-8	0.25g	$1315.0	2023-09-19
Enamine	EN300-1811868-0.5g	{1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanamine	2229073-17-8	0.5g	$1372.0	2023-09-19
Enamine	EN300-1811868-1.0g	{1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanamine	2229073-17-8	1g	$1429.0	2023-06-01
Enamine	EN300-1811868-2.5g	{1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanamine	2229073-17-8	2.5g	$2800.0	2023-09-19
Enamine	EN300-1811868-5.0g	{1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanamine	2229073-17-8	5g	$4143.0	2023-06-01
Enamine	EN300-1811868-10.0g	{1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanamine	2229073-17-8	10g	$6144.0	2023-06-01
Enamine	EN300-1811868-1g	{1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanamine	2229073-17-8	1g	$1429.0	2023-09-19
Enamine	EN300-1811868-5g	{1-[(1H-1,2,4-triazol-3-yl)methyl]cyclopropyl}methanamine	2229073-17-8	5g	$4143.0	2023-09-19

{1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine Related Literature

1. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine (CAS No. 2229073-17-8)

The compound {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine, identified by its CAS No. 2229073-17-8, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and 1,2,4-triazole structural motifs, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive scaffold, which could pave the way for novel therapeutics targeting a range of diseases.

In recent years, the demand for heterocyclic compounds like {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine has surged, driven by their versatility in modulating biological pathways. The 1,2,4-triazole moiety, in particular, is known for its pharmacophoric properties, making it a key component in the design of enzyme inhibitors and receptor modulators. This compound's methylcyclopropyl group further enhances its stability and bioavailability, addressing one of the critical challenges in modern drug design.

The synthesis and characterization of CAS No. 2229073-17-8 have been the focus of numerous studies, with researchers exploring its structure-activity relationships (SAR). These investigations aim to optimize its molecular interactions with target proteins, a topic frequently searched by professionals in the field. Given the growing interest in precision medicine, this compound's potential to serve as a lead structure for personalized therapies is a hot topic in academic and industrial circles.

Another area of interest is the compound's potential role in addressing antimicrobial resistance (AMR), a global health crisis. The 1,2,4-triazole ring has demonstrated efficacy against resistant strains of bacteria and fungi, making {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine a candidate for further exploration in this context. This aligns with the increasing number of searches for new antimicrobial agents and drug repurposing strategies.

From a commercial perspective, the compound's patent landscape and regulatory status are frequently queried by stakeholders. While CAS No. 2229073-17-8 is still under investigation, its potential for intellectual property (IP) protection and market exclusivity makes it a valuable asset for pharmaceutical companies. Discussions around its scalable synthesis and cost-effective production are also prevalent, reflecting the industry's focus on sustainable chemistry.

In summary, {1-(1H-1,2,4-triazol-3-yl)methylcyclopropyl}methanamine (CAS No. 2229073-17-8) stands at the intersection of innovation and practicality. Its structural features, combined with its potential therapeutic applications, make it a compelling subject for ongoing research. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in the next generation of small-molecule drugs.